Cas no 421575-94-2 (N-(2-chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 421575-94-2
• Molecular Formula: C₁₉H₁₈ClN₃O₃
• Molecular Weight: 371.817523479462
• CID: 5928933
• PubChem ID: 2874645

N-(2-chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(2-chlorophenyl)-1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-oxo-
• N-(2-chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• F1011-1823
• Z47750827
• CHEMBL574047
• AKOS001034258
• SR-01000486624-1
• 421575-94-2
• 4-methyl-N-2-chlorophenyl-6-(4-methoxyphenyl)-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxamide
• AB00145376-03
• Oprea1_186920
• SR-01000486624
• AKOS021997781
• Oprea1_568792

• InChIKey： VRZJGKUUHKTNLI-UHFFFAOYSA-N
• Inchi： 1S/C19H18ClN3O3/c1-11-16(18(24)22-15-6-4-3-5-14(15)20)17(23-19(25)21-11)12-7-9-13(26-2)10-8-12/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC=C2Cl)=O)C(C2=CC=C(OC)C=C2)N1

Computed Properties

• Exact Mass: 371.1036691g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 371.1036691g/mol
• Heavy Atom Count: 26
• Complexity: 572
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Boiling Point: 569.8±50.0 °C(Predicted)
• Melting Point: 222-224 °C
• pka: 11.38±0.70(Predicted)
• Density: 1.313±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides